Cas no 1115371-81-7 (3-[2-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide)

• Product Name: 3-[2-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide
• CAS No: 1115371-81-7
• MF: C₂₅H₂₁FN₄O₂S
• MW: 460.523247480392
• CID: 5389492
• Update Time: 2025-07-02

3-[2-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-[[2-[(3-Fluoro-4-methylphenyl)amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]-N-phenylbenzamide
• 3-[2-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

• Inchi： 1S/C25H21FN4O2S/c1-17-10-11-20(15-22(17)26)28-23(31)16-33-25-27-12-13-30(25)21-9-5-6-18(14-21)24(32)29-19-7-3-2-4-8-19/h2-15H,16H2,1H3,(H,28,31)(H,29,32)
• InChI Key： FQAAKTUZOWGVLN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C1=CC=CC(N2C(SCC(NC3=CC=C(C)C(F)=C3)=O)=NC=C2)=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.48±0.70(Predicted)

Additional information on 3-[2-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

Professional Introduction to Compound with CAS No. 1115371-81-7 and Product Name: 3-[2-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

Compound with the CAS number 1115371-81-7 and the product name 3-[2-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The molecular framework of this compound incorporates several key functional groups, including a 3-fluoro-4-methylphenyl moiety, a carbamoyl group, a methylsulfanyl substituent, and an imidazole ring, which collectively contribute to its unique chemical properties and biological activities.

The 3-fluoro-4-methylphenyl group is particularly noteworthy as it introduces both electronic and steric effects that can modulate the compound's interactions with biological targets. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity, making this moiety a popular choice in medicinal chemistry. The presence of the carbamoyl group further enriches the compound's chemical diversity, enabling it to engage in various hydrogen bonding interactions, which are crucial for drug-receptor binding. Additionally, the methylsulfanyl substituent adds a polar character to the molecule, facilitating its solubility in both aqueous and organic environments.

The core of the compound is the imidazole ring, a heterocyclic structure that is frequently encountered in biologically active molecules. Imidazole derivatives have been extensively studied for their roles in various biological processes, including enzyme inhibition and receptor modulation. In particular, the 1H-imidazol-1-yl moiety in this compound has shown promise in preliminary studies as a scaffold for developing novel therapeutic agents. The combination of these structural elements results in a molecule with a high degree of specificity and potency.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. By leveraging machine learning algorithms and quantum mechanical calculations, scientists have been able to identify potential binding pockets and interaction modes within target proteins. These insights have been instrumental in optimizing the compound's structure to enhance its pharmacological properties. For instance, modifications to the 3-fluoro-4-methylphenyl group have been shown to improve binding affinity to certain enzymes, while adjustments to the carbamoyl moiety have enhanced selectivity against off-target proteins.

In vitro studies have demonstrated that 3-[2-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide exhibits notable activity against a range of biological targets. Notably, it has shown promise as an inhibitor of kinases, which are enzymes that play critical roles in cell signaling pathways. Dysregulation of kinase activity is implicated in numerous diseases, including cancer, making kinase inhibitors a major focus of drug development efforts. Preliminary data suggest that this compound can effectively disrupt aberrant signaling pathways by binding to specific kinase domains.

Furthermore, research has indicated that the compound possesses anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of this molecule to modulate inflammatory responses may open up new therapeutic avenues for treating these conditions. The anti-inflammatory effects are likely mediated through interactions with transcription factors and cytokine receptors, which regulate inflammatory cascades.

The role of fluorine atoms in enhancing metabolic stability has been well-documented in the literature. In the context of this compound, the presence of a fluorine atom at the 3-position of the 3-fluoro-4-methylphenyl group contributes to its resistance against degradation by metabolic enzymes. This stability is crucial for ensuring that the compound remains active within biological systems long enough to exert its therapeutic effects. Additionally, fluorine substitution can influence electronic properties, leading to improved binding interactions with biological targets.

Another significant aspect of this compound is its solubility profile. The combination of polar functional groups such as the carbamoyl, methylsulfanyl, and imidazole rings enhances water solubility without compromising its lipophilicity. This balance is essential for achieving optimal pharmacokinetic properties, including appropriate absorption, distribution, metabolism, and excretion (ADME). Improved solubility also facilitates formulation development, allowing for diverse delivery routes such as oral administration or intravenous injection.

Recent clinical trials have provided valuable insights into the safety and efficacy of derivatives inspired by this molecular scaffold. While clinical data on 3-[2-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide itself may be limited at this stage, analogous compounds have demonstrated encouraging results in early-phase trials for various indications. These studies highlight the potential translational value of this class of molecules and underscore their importance as candidates for further development.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Advances in synthetic chemistry have enabled researchers to construct increasingly complex molecular architectures with precision and efficiency. Techniques such as combinatorial chemistry and high-throughput screening have accelerated the discovery process by allowing rapid evaluation of large libraries of compounds.

The future direction of research on this compound will likely involve further optimization to enhance its therapeutic index—balancing efficacy with minimal side effects—and exploring new applications across different disease areas. Investigating its potential as an anticancer agent or as a treatment for neurological disorders are promising avenues for future study. Additionally，exploring novel synthetic routes could reduce production costs and improve scalability，making it more accessible for clinical use。